1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(1H-indol-1-yl)ethanone

• IUPAC Name: 1-[3-(6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)azetidin-1-yl]-2-indol-1-ylethanone
• InChI: InChI=1S/C20H21N3OS/c24-20(14-22-8-5-15-3-1-2-4-18(15)22)23-12-17(13-23)21-9-6-19-16(11-21)7-10-25-19/h1-5,7-8,10,17H,6,9,11-14H2
• InChI Key: KKDLKEBQYQZJQU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1SC=C2)C3CN(C3)C(=O)CN4C=CC5=CC=CC=C54
• Molecular Formula: C20H21N3OS
• Molecular Weight: 351.5 g/mol

Description

1-(3-(6,7-dihydrothieno[3,2-c]pyridin-5(4H)-yl)azetidin-1-yl)-2-(1H-indol-1-yl)ethanone is a useful research compound. Its molecular formula is C20H21N3OS and its molecular weight is 351.47. The purity is usually 95%.
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Scientific Research Applications

Efficient Synthesis of Azetidinones and Thiazolidinones

A novel series of azetidinones and thiazolidinones were synthesized using Schiff bases derived from aromatic aldehydes and 2-(8-(4-aminophenyl)-tetramethyl-1,7-diphenyl-octahydrodipyrazolo[3,4-b:4',3'-e]pyridin-4-yl)phenol. These compounds were screened for their biological activities against a panel of nine bacterial strains, showcasing the potential of these molecules in antimicrobial applications (Chopde et al., 2011).

Antiviral Activity of Pyrazolo[3,4-b]pyridin Derivatives

1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone derivatives were studied for their antiviral activities. These compounds underwent various chemical reactions to yield thiazole and triazine derivatives, which were evaluated for cytotoxicity, anti-HSV1, and anti-HAV-MBB activities, indicating their potential in antiviral research (Attaby et al., 2006).

Antimicrobial Screening of 2-Azetidinone Derivatives

A series of novel 2-azetidinones derived from pyrazin dicarboxylic acid were synthesized and screened for antimicrobial activity. These compounds demonstrated excellent antibacterial and antifungal activities, highlighting their potential in developing new antimicrobial agents (Ayyash & Habeeb, 2019).

Estrogen Receptor Binding and Photophysical Properties

A series of 2-pyridin-2-yl-1H-indole derivatives exhibited not only long wavelength fluorescent emission sensitive to solvent polarity and pH but also demonstrated good binding affinities to estrogen receptors. These findings suggest their utility in receptor binding studies and photophysical research (Kasiotis & Haroutounian, 2006).

Antimicrobial Activity of Indol Compounds

Novel indol compounds containing 2-azitidinones and 1,3,4 oxadiazoles were prepared and their structures characterized by various spectroscopic techniques. These compounds were then evaluated for their antimicrobial activity, contributing to the development of new antimicrobial agents (Sreeramulu & Ashokgajapathiraju, 2014).